N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide

• IUPAC Name: N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C17H18N2O4S2/c1-17(2)8-12-14(13(20)9-17)24-16(18-12)19-15(21)10-4-6-11(7-5-10)25(3,22)23/h4-7H,8-9H2,1-3H3,(H,18,19,21)
• InChI Key: RREYTNUGDDAIBN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(=O)C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C17H18N2O4S2
• Molecular Weight: 378.5 g/mol
• CAS No.: 896336-94-0

Description

N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide is a useful research compound. Its molecular formula is C17H18N2O4S2 and its molecular weight is 378.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiac Electrophysiological Activity

Compounds related to N-(5,5-dimethyl-7-oxo-4,6-dihydro-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide have been synthesized and assessed for their cardiac electrophysiological activity. These compounds showed potency comparable to that of known class III agents in in vitro Purkinje fiber assays, indicating their potential as selective class III electrophysiological agents. Such compounds could have implications in treating arrhythmias (Morgan et al., 1990).

Anticonvulsant Properties

The chemical oxidation of an anticonvulsant related to the compound has been studied, showing several oxidation sites without cleavage of the isoxazole ring. This study contributes to understanding the compound's metabolic pathways and its stability as an anticonvulsant agent (Adolphe-Pierre et al., 1998).

Antiproliferative Activity

A series of N-1,3-benzothiazol-2-ylbenzamide derivatives, closely related to the compound of interest, were investigated for their antiproliferative activity against various cancer cell lines. These studies identified compounds with significant inhibitory effects on cell growth and proapoptotic effects, highlighting their potential as novel apoptosis inducers in cancer therapy (Corbo et al., 2016).

Synthesis of Heterocycles

Research on the efficient microwave-mediated synthesis of benzothiazole- and benzimidazole-based heterocycles provides insights into novel synthetic routes. These methodologies enable the creation of diverse pharmaceutical agents and could facilitate the development of new drugs with improved pharmacological profiles (Darweesh et al., 2016).

Metabolic Stability Improvement

Studies focused on structure-activity relationships and metabolic stability highlight efforts to improve the metabolic stability of compounds like this compound. By examining various heterocyclic analogs, researchers aim to find more stable compounds while maintaining or enhancing their pharmacological potency (Stec et al., 2011).